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This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 10-Hydroxydecanoic Acid. The following

procedures and recommendations are designed to ensure safe operational handling and

disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
10-Hydroxydecanoic Acid is described as a moderate to severe irritant to the skin and eyes

and may cause respiratory irritation.[1][2] Some safety data sheets (SDS) also classify it as

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3] It is important to

note that there can be discrepancies in hazard classification between suppliers, with at least

one source stating it is not considered hazardous under the 2012 OSHA Hazard

Communication Standard.[4] Given the potential hazards, a cautious approach is

recommended.

The following personal protective equipment (PPE) is essential to minimize exposure and

ensure safety.
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Protection Type Specific Recommendations Rationale

Hand Protection
Chemical-resistant rubber

gloves.

To prevent skin contact and

irritation.[1][2]

Eye Protection

Chemical safety goggles or

safety glasses with side-

shields.

To protect eyes from dust

particles and potential

splashes.[1][5]

Respiratory Protection

NIOSH/MSHA-approved

respirator or a type N95 (US)

respirator.

To prevent inhalation of dust,

especially when handling the

powder form.[1][6]

Body Protection
Protective clothing should be

worn to prevent skin exposure.

To minimize the risk of skin

contact with the chemical.[2][5]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for maintaining a safe

laboratory environment.

Handling Procedures
Engineering Controls: Work in a well-ventilated area. Use of a chemical fume hood is

recommended, especially when generating dust.[2][7] Facilities should be equipped with an

eyewash fountain and a safety shower.[2]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke

in the handling area.[2][7] Wash hands thoroughly with soap and water after handling.[2][7]

Procedural Steps:

Before use, ensure all necessary PPE is correctly worn.

Minimize the generation of dust when handling the solid form.[2][7]

Weigh and handle the chemical in a designated area, preferably within a fume hood.

Keep the container tightly closed when not in use.[2][7]
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Storage Plan
Conditions: Store in a cool, dry, and well-ventilated area.[2][5]

Container: Keep the container tightly sealed to prevent contamination and exposure.[2][7]

Incompatibilities: Avoid strong oxidizing agents.[1][5]

Disposal Plan
Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.[4]

Procedure: Dispose of the substance and its container in accordance with all applicable

federal, state, and local regulations.[2][5] Do not allow the product to enter drains, sewers, or

water courses.[3][7]

Quantitative Data
Property Value

Molecular Weight 188.26 g/mol [1][6]

Melting Point 75 - 77 °C (167 - 170.6 °F)[4]

Occupational Exposure Limits (OSHA PEL,

NIOSH REL, ACGIH TLV)
No data available[2]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention.[1][2][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation occurs.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center.[1][3][5]

Workflow for Handling 10-Hydroxydecanoic Acid
The following diagram outlines the standard operating procedure for safely handling 10-
Hydroxydecanoic Acid from receipt to disposal.
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Safe Handling Workflow for 10-Hydroxydecanoic Acid

Preparation

Handling

Post-Handling & Disposal

Emergency Response

Receive Chemical

Review SDS & Plan Experiment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Ventilated Area
(e.g., Fume Hood)

Weigh and Handle
Minimize Dust Generation

Perform Experiment

Decontaminate Work Area

Store in a Cool, Dry, Well-Ventilated Area Segregate Waste

Dispose of Waste
(Follow Institutional & Local Regulations)

In Case of Spill or Exposure

Follow First Aid Procedures

Notify Supervisor & Seek Medical Attention
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Caption: Workflow for the safe handling of 10-Hydroxydecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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